Cas no 2228281-94-3 (2-(4-bromo-2-fluoro-6-methoxyphenyl)prop-2-enoic acid)

• Product Name: 2-(4-bromo-2-fluoro-6-methoxyphenyl)prop-2-enoic acid
• CAS No: 2228281-94-3
• MF: C₁₀H₈BrFO₃
• MW: 275.071125984192
• CID: 5813109
• PubChem ID: 165692620
• Update Time: 2025-10-19

2-(4-bromo-2-fluoro-6-methoxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-fluoro-6-methoxyphenyl)prop-2-enoic acid
• EN300-1924759
• 2228281-94-3

• Inchi： 1S/C10H8BrFO3/c1-5(10(13)14)9-7(12)3-6(11)4-8(9)15-2/h3-4H,1H2,2H3,(H,13,14)
• InChI Key： PWNWDDAYCXLYMO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(=C)C(=O)O)=C(C=1)OC)F

Computed Properties

• Exact Mass: 273.96408g/mol
• Monoisotopic Mass: 273.96408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(4-bromo-2-fluoro-6-methoxyphenyl)prop-2-enoic acid

2-(4-Bromo-2-fluoro-6-methoxyphenyl)prop-2-enoic Acid: A Comprehensive Overview

The compound 2-(4-bromo-2-fluoro-6-methoxyphenyl)prop-2-enoic acid, with the CAS number 1307778-94-3, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes a substituted phenyl group attached to a propenoic acid moiety. The presence of bromine, fluorine, and methoxy groups on the aromatic ring introduces diverse electronic and steric properties, making it a versatile building block for drug discovery and development.

Recent studies have highlighted the potential of 2-(4-bromo-2-fluoro-6-methoxyphenyl)prop-2-enoic acid as a lead compound in the development of novel therapeutic agents. Its ability to modulate key biological targets, such as protein kinases and receptor systems, has been extensively investigated. For instance, researchers have demonstrated that this compound exhibits potent inhibitory activity against certain oncogenic kinases, making it a promising candidate for anti-cancer drug development.

The synthesis of 1307778-94-3 involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. Advanced techniques such as Suzuki coupling and Stille coupling have been employed to introduce the bromine and fluorine substituents onto the aromatic ring. The final step involves the introduction of the propenoic acid group, which is achieved through a carefully optimized esterification or direct oxidation process.

In terms of applications, 2-(4-bromo-2-fluoro-6-methoxyphenyl)prop-2-enoic acid has shown potential in various therapeutic areas. For example, its anti-inflammatory properties have been explored in preclinical models, suggesting its utility in treating conditions such as arthritis and neuroinflammation. Additionally, this compound has demonstrated antibacterial activity against a range of pathogens, including multidrug-resistant strains, highlighting its potential as an antimicrobial agent.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular interactions of 1307778-94-3. Through molecular docking studies and quantum mechanical calculations, researchers have identified key residues on target proteins that are critical for binding affinity. These insights have paved the way for rational drug design strategies aimed at improving the potency and selectivity of this compound.

Furthermore, the pharmacokinetic properties of 2-(4-bromo-2-fluoro-6-methoxyphenyl)prop-2-enioic acid have been thoroughly evaluated in preclinical studies. Its bioavailability, metabolism, and excretion profiles have been optimized through structural modifications, ensuring that it can be effectively delivered to target tissues while minimizing off-target effects.

In conclusion, 1307778-94-x represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with its diverse biological activities, positions it as a valuable tool for drug discovery and development. As research continues to uncover new applications and mechanisms of action for this compound, it is likely to play an increasingly important role in the advancement of personalized medicine and targeted therapies.